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Compound Name: Arachidyl laurate
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arachidyl laurate, a saturated wax ester, is the product of the formal condensation of lauric
acid and arachidyl alcohol. While specific applications in drug delivery are not extensively
documented in publicly available literature, its physicochemical properties—namely its
lipophilicity and stability—suggest potential as an excipient in various pharmaceutical
formulations. This technical guide provides a comprehensive overview of Arachidyl laurate,
including its synonyms, physicochemical properties, detailed hypothetical experimental
protocols for its synthesis and analysis, and a prospective look at its potential applications in
drug development.

Synonyms and Chemical Identifiers

Arachidyl laurate is known by several alternative names in scientific literature and commercial
databases. A comprehensive list of these synonyms is provided below to aid in literature
searches and material sourcing.

 Icosyl dodecanoate[1]
o Eicosyl dodecanoate[1][2]

e Arachidyl dodecanoate[1]
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o Dodecanoic acid, eicosyl ester[1]
e Lauric acid, arachidyl ester

e n-Eicosyl n-dodecanoate
Chemical Identifiers:

CAS Number: 36617-18-2

Molecular Formula: C32He202

InChl Key: GTUGKPSGIYCKEQ-UHFFFAOYSA-N

PubChem CID: 4599241

Physicochemical Properties

A summary of the key physicochemical properties of Arachidyl laurate is presented in the
table below. This data is essential for formulation development, stability testing, and quality

control.
Property Value Source
Molecular Weight 480.85 g/mol
Appearance Solid
Boiling Point 507 °C at 760 mmHg
Density 0.858 g/cm?
Flash Point 269.7 °C
logP 11.49
Storage Temperature Room temperature or -20°C
Purity (typical) >99%
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Experimental Protocols

The following sections detail hypothetical experimental protocols for the synthesis, purification,
and analysis of Arachidyl laurate. These are based on established methods for the synthesis
of similar long-chain wax esters.

Synthesis of Arachidyl Laurate via Fischer-Speier
Esterification

This protocol describes the synthesis of Arachidyl laurate from lauric acid and arachidyl
alcohol using an acid catalyst.

Materials:

Lauric acid (dodecanoic acid)

» Arachidyl alcohol (1-eicosanol)

o Concentrated sulfuric acid (H2SOa) or p-toluenesulfonic acid (p-TsOH)
e Toluene

o Saturated sodium bicarbonate solution (NaHCO3)

 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

e Hexane

Ethyl acetate
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine lauric acid (1.0 equivalent), arachidyl alcohol (1.2 equivalents), and
toluene.
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Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic
acid (approximately 0.02 equivalents) to the reaction mixture.

Reaction: Heat the mixture to reflux. The water formed during the reaction will be
azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress
by thin-layer chromatography (TLC) until the starting materials are consumed.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution,
and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude Arachidyl laurate.

Purification by Column Chromatography

The crude product can be purified by silica gel column chromatography.
Procedure:

Column Preparation: Pack a chromatography column with silica gel in a non-polar solvent
such as hexane.

Loading: Dissolve the crude Arachidyl laurate in a minimal amount of hexane and load it
onto the column.

Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100%
hexane and gradually increasing the polarity).

Fraction Collection: Collect fractions and analyze them by TLC to identify those containing
the pure product.

Concentration: Combine the pure fractions and evaporate the solvent under reduced
pressure to yield pure Arachidyl laurate.

Analysis and Characterization
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The identity and purity of the synthesized Arachidyl laurate can be confirmed using the

following analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and
fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To elucidate the chemical
structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic ester carbonyl
stretch.

High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering
Detector (ELSD): To determine the purity of the final product.

Applications in Drug Development (Prospective)

Currently, there is a lack of specific data on the application of Arachidyl laurate in

pharmaceutical drug delivery systems. However, based on the properties of similar wax esters,

several potential applications can be envisioned.

Excipient in Topical Formulations: Its lipophilic nature and solid-state at room temperature
make it a potential structuring agent, emollient, or viscosity modifier in creams, ointments,
and lotions.

Component of Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCSs):
Arachidyl laurate could serve as a solid lipid matrix for the encapsulation of poorly water-
soluble drugs, potentially enhancing their stability and controlling their release.

Coating Agent: It could be investigated as a coating material for tablets or pellets to provide a
moisture barrier or to achieve modified-release profiles.

Experimental Workflow and Signaling Pathway
Diagrams

As there is no established signaling pathway directly involving Arachidyl laurate, a

hypothetical experimental workflow to investigate its potential as a drug delivery excipient is
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presented below. This workflow focuses on the formulation and characterization of Arachidyl
laurate-based nanoparticles.

Experimental Workflow for Formulation and
Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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